4-[1-cyclohexyl-5-(2-pyrazin-2-ylethyl)-1H-1,2,4-triazol-3-yl]benzamide

• IUPAC Name: 4-[1-cyclohexyl-5-(2-pyrazin-2-ylethyl)-1,2,4-triazol-3-yl]benzamide
• InChI: InChI=1S/C21H24N6O/c22-20(28)15-6-8-16(9-7-15)21-25-19(11-10-17-14-23-12-13-24-17)27(26-21)18-4-2-1-3-5-18/h6-9,12-14,18H,1-5,10-11H2,(H2,22,28)
• InChI Key: JSJUSRJSWYASCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NC(=N2)C3=CC=C(C=C3)C(=O)N)CCC4=NC=CN=C4
• Molecular Formula: C21H24N6O
• Molecular Weight: 376.5 g/mol

Description

Synthesis Analysis

The synthesis of similar benzamide-based compounds involves complex reactions, including the coupling of benzoyl isothiocyanate with malononitrile or ethyl cyanoacetate in the presence of KOH–EtOH, followed by alkylation and reaction with hydrazine. These methods yield various derivatives, including pyrazolo[1,5-a]pyrimidines and triazoles, demonstrating the versatility of benzamide-based syntheses (Hebishy et al., 2020).

Molecular Structure Analysis

Characterization techniques such as mass spectroscopy, 1H NMR, IR, and X-ray analysis play a crucial role in elucidating the molecular structure of synthesized compounds. These techniques confirm the formation of desired structures and provide insights into the molecular arrangement and bonding (Kumara et al., 2018).

Chemical Reactions and Properties

The reactivity of benzamide derivatives with various reagents leads to the formation of different heterocyclic compounds, showcasing the chemical versatility of the core structure. Reactions with chloroacetic acid, ethyl chloroformate, and diethyl oxalate, for example, yield annelated pyran, thiazole, 1,2,4-triazole, and 1,2,4-triazine derivatives with potential biological activities (Eldin, 1999).

Physical Properties Analysis

Investigations into the physical properties, such as crystal packing, hydrogen bonding patterns, and thermal stability, are crucial for understanding the solid-state behavior of these compounds. Techniques like X-ray diffraction and thermal analysis provide valuable data on the stability and intermolecular interactions within the crystal lattice (Saeed et al., 2020).

Chemical Properties Analysis

DFT calculations, including reactivity parameters and nonlinear optical (NLO) properties, offer insights into the electronic structure and potential applications of benzamide derivatives. These studies highlight the influence of substituents on electronic properties and the potential for NLO applications, showcasing the importance of theoretical studies in complementing experimental findings (Ahmad et al., 2021).